N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Biological Activity
N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, structure-activity relationships (SAR), and relevant case studies, providing a comprehensive overview of its pharmacological potential.
The molecular formula of this compound is C22H22N4O3 with a molecular weight of 378.44 g/mol. The compound features a complex structure that includes a benzo[d][1,3]dioxole moiety, which is known for its diverse biological activities.
Anticancer Activity
Recent studies have indicated that compounds containing the benzo[d][1,3]dioxole structure exhibit significant anticancer properties. For instance, derivatives of benzodioxole have shown promising results in inhibiting cell proliferation in various cancer cell lines. In one study, compounds similar to N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole demonstrated IC50 values ranging from 3.94 to 9.12 mM against Hep3B liver cancer cells, indicating moderate cytotoxicity .
Anti-inflammatory and Analgesic Effects
The compound has also been evaluated for its anti-inflammatory and analgesic properties. It was found to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play crucial roles in the inflammatory response by regulating prostaglandin synthesis. Inhibition of these enzymes can lead to reduced inflammation and pain relief .
Antioxidant Activity
Antioxidant activity is another area where this compound shows promise. Compounds with similar structures have been tested for their ability to scavenge free radicals, which can contribute to oxidative stress and various diseases. The DPPH assay has been employed to evaluate this activity, with results indicating that certain derivatives possess significant antioxidant capabilities .
Structure-Activity Relationship (SAR)
Understanding the SAR is critical for optimizing the biological activity of N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole. Modifications to the benzodioxole moiety and the introduction of various substituents can enhance or diminish activity against specific biological targets.
Modification | Effect on Activity |
---|---|
Addition of alkyl groups | Increased lipophilicity and potential bioavailability |
Substitution at the nitrogen atom | Altered binding affinity for target enzymes |
Variation in the dioxole ring | Changes in anticancer efficacy |
Case Studies
Several studies have focused on the biological evaluation of compounds related to N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole:
- Anticancer Evaluation : A study reported that derivatives exhibited significant cytotoxic effects against various cancer cell lines, particularly Hep3B cells, with IC50 values comparable to standard chemotherapeutic agents like Doxorubicin .
- Anti-inflammatory Studies : Research indicated that certain derivatives effectively inhibited COX enzymes, leading to reduced inflammatory markers in vitro .
- Antioxidant Assessment : The DPPH radical scavenging assay revealed that some derivatives showed strong antioxidant activity, suggesting potential therapeutic applications in oxidative stress-related conditions .
Properties
IUPAC Name |
N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3/c27-22(16-5-6-20-21(11-16)29-14-28-20)24-13-17-12-19(15-7-9-23-10-8-15)26(25-17)18-3-1-2-4-18/h5-12,18H,1-4,13-14H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRHGUQSXNZGCMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C(=CC(=N2)CNC(=O)C3=CC4=C(C=C3)OCO4)C5=CC=NC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.